Cas no 86375-12-4 (Hexanediamide, N,N,N',N'-tetracyclohexyl-)

• Product Name: Hexanediamide, N,N,N',N'-tetracyclohexyl-
• CAS No: 86375-12-4
• MF: C₃₀H₅₂N₂O₂
• MW: 472.746088981628
• CID: 661834
• PubChem ID: 4135037
• Update Time: 2025-04-19

Hexanediamide, N,N,N',N'-tetracyclohexyl- Chemical and Physical Properties

Names and Identifiers

• Hexanediamide, N,N,N',N'-tetracyclohexyl-
• N,N,N',N'-tetracyclohexylhexanediamide
• SCHEMBL8363501
• DTXSID70399731
• AKOS003886796
• 86375-12-4

• Inchi： 1S/C30H52N2O2/c33-29(31(25-15-5-1-6-16-25)26-17-7-2-8-18-26)23-13-14-24-30(34)32(27-19-9-3-10-20-27)28-21-11-4-12-22-28/h25-28H,1-24H2
• InChI Key： CYCSVFOLOZNGBY-UHFFFAOYSA-N
• SMILES： O=C(CCCCC(N(C1CCCCC1)C1CCCCC1)=O)N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 472.40287891g/mol
• Monoisotopic Mass: 472.40287891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 40.6Ų